Cas no 628-68-2 (Diethylene Glycol Diacetate)

• Product Name: Diethylene Glycol Diacetate
• CAS No: 628-68-2
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• MDL: MFCD00026211
• CID: 39255
• PubChem ID: 87567770
• Update Time: 2025-07-02

Diethylene Glycol Diacetate Chemical and Physical Properties

Names and Identifiers

• oxydiethylene di(acetate)
• digol diacetate
• Diethylene glycol diacetate
• 2-acetoxyethyl ether
• Oxybis(2-ethylacetate)
• Bis(2-acetoxyethyl) ether
• 2,2'-Oxybisethanol diacetate
• Oxybis(2-ethyl Acetate)
• Ethanol, 2,2'-oxybis-, diacetate
• Ethanol,2'-oxybis-, diacetate
• NSC-6310
• 2-(2-acetyloxyethoxy)ethyl acetate
• Ethanol, 2,2'-oxybis-, 1,1'-diacetate
• NSC 6310
• SCHEMBL853024
• MFCD00026211
• Diethyleneglycol diacetate, 97%
• AKOS003625013
• D1230
• CHEBI:87344
• 9OA65529VT
• Diethylene glycol, diacetate
• CS-0147716
• AI3-01458
• NS00015594
• oxydi(ethane-2,1-diyl) diacetate
• HY-W096085
• Diglycol, diacetate
• 2-[2-(Acetyloxy)ethoxy]ethyl acetate #
• acetic acid 2-(2-acetoxy-ethoxy)-ethyl ester
• 628-68-2
• DTXSID90879242
• NSC6310
• 4-02-00-00216 (Beilstein Handbook Reference)
• BRN 1777856
• Oxydiethylene acetate
• UNII-9OA65529VT
• D84632
• Q27159547
• Diglykol-diacetat
• Diethyleneglycoldiacetate
• 2-[2-(Acetyloxy)ethoxy]ethyl acetate
• EINECS 211-049-4
• Acetic acid, oxydiethylene ester
• UBPGILLNMDGSDS-UHFFFAOYSA-N
• Diethyleneglycol diacetate
• DA-56518
• oxydiethan-2,1-diyldiacetat
• DTXCID401017256
• ETHANOL,2,2-OXYBIS-DIACETATE
• Diethylene glycol, diacetate (8CI)
• Diethylene Glycol Diacetate

• MDL： MFCD00026211
• Inchi： 1S/C8H14O5/c1-7(9)12-5-3-11-4-6-13-8(2)10/h3-6H2,1-2H3
• InChI Key： UBPGILLNMDGSDS-UHFFFAOYSA-N
• SMILES： O(CCOC(C)=O)CCOC(C)=O

Computed Properties

• Exact Mass: 190.08400
• Monoisotopic Mass: 190.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 61.8A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.101 g/mL at 25 °C
• Melting Point: 19°C
• Boiling Point: 200°C (estimate)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.431
• PSA: 61.83000
• LogP: 0.12920
• Solubility: Not determined

Diethylene Glycol Diacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： S26
• RTECS：AJ1800000
• Hazardous Material Identification：
• Risk Phrases：R36
• Safety Term：S26
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Material Chemicals High Polymer Materials

Additional information on Diethylene Glycol Diacetate

Comprehensive Guide to Diethylene Glycol Diacetate (CAS No. 628-68-2): Properties, Applications, and Industry Trends

Diethylene Glycol Diacetate (CAS No. 628-68-2), also known as DEGDA or Diglycol Diacetate, is a versatile ester compound widely used in industrial and consumer applications. This colorless, slightly viscous liquid is valued for its excellent solvency, low volatility, and compatibility with resins, plastics, and coatings. As sustainability and eco-friendly formulations gain traction, Diethylene Glycol Diacetate has emerged as a topic of interest due to its role in green chemistry initiatives.

The chemical structure of Diethylene Glycol Diacetate combines two acetate groups with a diethylene glycol backbone, resulting in a balanced polarity that makes it effective as a high-boiling solvent and plasticizer intermediate. Recent searches on platforms like Google Scholar highlight growing curiosity about its use in biodegradable materials and as a low-toxicity alternative to traditional solvents. Industries are particularly interested in its application in water-based coatings, where it improves film formation without compromising environmental safety.

One of the most searched questions about CAS No. 628-68-2 relates to its compatibility with polymers. Studies confirm its effectiveness in cellulose acetate, nitrocellulose, and acrylic systems, making it a staple in adhesive formulations and ink carriers. The compound’s hydrolytic stability also positions it as a preferred choice for humidity-resistant products, aligning with the demand for durable performance in packaging and textiles.

In the context of circular economy trends, Diethylene Glycol Diacetate is gaining attention for its potential in recyclable material processing. Manufacturers are exploring its role as a processing aid for PET and PLA plastics, where it reduces energy consumption during extrusion. This aligns with global searches for "sustainable plasticizers" and "green solvent solutions," reflecting shifting industry priorities.

From a technical standpoint, DEGDA exhibits a boiling point of 245–250°C and a flash point above 120°C, making it suitable for high-temperature applications like heat transfer fluids and electronic component cleaning. Its low odor profile has also driven adoption in personal care products, particularly as a carrier for fragrances and cosmetic actives. Regulatory databases such as REACH and EPA listings frequently cite its favorable safety profile when used within recommended guidelines.

Emerging research directions for Diethylene Glycol Diacetate include its function in energy storage systems, where its dielectric properties are being evaluated for battery electrolytes. Meanwhile, formulation chemists appreciate its coalescing ability in latex paints – a property frequently queried in technical forums. As industries seek to reduce VOC emissions, this compound’s slow evaporation rate offers distinct advantages over conventional solvents.

Quality standards for CAS 628-68-2 typically require ≥98% purity, with residual glycol and acetic acid content tightly controlled. Analytical methods like GC-MS and HPLC are commonly referenced in supplier specifications, addressing another frequent search theme regarding material verification protocols. The compound’s hygroscopic nature necessitates proper storage in nitrogen-blanketed containers, a best practice increasingly discussed in logistics forums.

Market analysts note rising demand for Diethylene Glycol Diacetate in Asia-Pacific regions, particularly for textile auxiliaries and industrial cleaning systems. This correlates with search trend data showing increased queries for "non-corrosive degreasers" and "fiber lubricants." Innovation pipelines suggest future applications may include 3D printing resins and bio-composite materials, expanding its relevance in additive manufacturing.

Environmental impact assessments of DEGDA continue to evolve, with recent biodegradation studies showing promising results under aerobic conditions. This data responds to frequent searches about "ester solvent environmental fate" and supports its inclusion in eco-label certified products. The compound’s readily hydrolysable character further enhances its profile for applications requiring controlled breakdown, such as temporary coatings or agricultural formulations.

Technical bulletins emphasize Diethylene Glycol Diacetate’s utility as a reaction medium for esterifications and transesterifications, particularly in pharmaceutical intermediates. Its azeotropic properties with water enable efficient byproduct removal, a feature highlighted in chemical engineering discussions about process intensification. These attributes contribute to its standing as a multifaceted tool for synthetic chemistry.

As regulatory landscapes evolve, documentation for CAS No. 628-68-2 increasingly includes life cycle assessment data and carbon footprint metrics – information categories showing exponential growth in professional searches. The compound’s production from renewable feedstocks remains an active research area, mirroring industry-wide interest in bio-based chemical platforms.